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Compound of Interest

Compound Name: MMP-2 Inhibitor I

Cat. No.: B076553 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of MMP-2 Inhibitor I (CAS No. 10335-69-0), a

compound used in vital research into cancer, neuroscience, and other areas of cellular biology.

MMP-2 Inhibitor I, while not classified as a hazardous substance under the Globally

Harmonized System (GHS), requires careful and responsible disposal to prevent environmental

contamination and ensure a safe laboratory environment. Adherence to proper disposal

protocols is a critical component of the research workflow.

Summary of Key Disposal and Safety Information
The following table summarizes crucial quantitative data and safety information for MMP-2
Inhibitor I.
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Parameter Value Source

CAS Number 10335-69-0 Santa Cruz Biotechnology

GHS Hazard Classification Not classified as hazardous Santa Cruz Biotechnology

Personal Protective Equipment

(PPE)

Standard laboratory attire (lab

coat, gloves, safety glasses)

General Laboratory Best

Practices

Primary Disposal Route Chemical Waste Collection University EHS Guidelines

Prohibited Disposal Routes
Do not allow to enter sewers,

surface, or ground water

Cayman Chemical SDS (for

similar compound)

Step-by-Step Disposal Protocol for MMP-2 Inhibitor I
This section outlines the procedural, step-by-step guidance for the disposal of MMP-2 Inhibitor
I in various forms.

Disposal of Unused or Expired Solid MMP-2 Inhibitor I
Unused or expired solid MMP-2 Inhibitor I should be disposed of as solid chemical waste.

Container Preparation: Ensure the original container is securely sealed. If the original

container is compromised, transfer the solid waste to a new, clean, and compatible container

suitable for solid chemical waste.

Labeling: The container must be clearly labeled with the words "Chemical Waste," the full

chemical name ("MMP-2 Inhibitor I"), the CAS number (10335-69-0), and the approximate

quantity.

Segregation: Store the labeled container in a designated chemical waste accumulation area,

segregated from incompatible materials.

Waste Pickup: Arrange for the collection of the chemical waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.

Disposal of Solutions Containing MMP-2 Inhibitor I
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Solutions containing MMP-2 Inhibitor I, including experimental residues and stock solutions,

must be disposed of as liquid chemical waste.

Waste Collection: Collect all liquid waste containing MMP-2 Inhibitor I in a dedicated, leak-

proof, and chemically compatible container. Do not mix with other waste streams unless

explicitly permitted by your institution's EHS guidelines.

Labeling: Clearly label the liquid waste container with "Chemical Waste," the names of all

chemical constituents (including the solvent and MMP-2 Inhibitor I), their approximate

concentrations, and the appropriate hazard warnings for the solvent used.

Storage: Keep the waste container tightly sealed when not in use and store it in a designated

secondary containment bin within a chemical fume hood or a well-ventilated waste

accumulation area.

Disposal Request: Once the container is full or ready for disposal, submit a chemical waste

pickup request to your institution's EHS office.

Disposal of Empty MMP-2 Inhibitor I Containers
Empty containers that once held MMP-2 Inhibitor I should be managed to prevent chemical

residue from entering the regular waste stream.

Decontamination: If possible and safe to do so, rinse the empty container three times with a

suitable solvent (e.g., ethanol or acetone).

Rinsate Collection: The solvent rinsate must be collected and disposed of as liquid chemical

waste, following the procedure outlined in the section above.

Container Disposal: Once triple-rinsed, deface or remove the original label to prevent

misidentification. The clean, empty container can then typically be disposed of in the regular

laboratory glass or plastic recycling, in accordance with institutional policies.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of MMP-2
Inhibitor I.
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Caption: Disposal workflow for MMP-2 Inhibitor I.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

MMP-2 Inhibitor I, fostering a secure and responsible laboratory environment. Always consult

your institution's specific Environmental Health and Safety guidelines for any additional

requirements.

To cite this document: BenchChem. [Proper Disposal of MMP-2 Inhibitor I: A Step-by-Step
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076553#mmp-2-inhibitor-i-proper-disposal-
procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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